Cas no 315677-92-0 (5,7,9-trimethyl-1,2,4triazolo4,3-aquinoline-1-thiol)

• Product Name: 5,7,9-trimethyl-1,2,4triazolo4,3-aquinoline-1-thiol
• CAS No: 315677-92-0
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• CID: 3106168
• PubChem ID: 703799
• Update Time: 2025-10-29

5,7,9-trimethyl-1,2,4triazolo4,3-aquinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5,7,9-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
• [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione, 5,7,9-trimethyl-
• 5,7,9-trimethyl-1,2,4triazolo4,3-aquinoline-1-thiol
• CS-0220475
• Z56882441
• AKOS001064872
• G34298
• 5,7,9-trimethyl-2H-[1,2,4]triazolo[4,3-a]quinoline-1-thione
• SDCCGSBI-0661099.P001
• Oprea1_807837
• AKOS002314126
• QMA67792
• EN300-06764
• 5,7,9-trimethyl[1,2,4]triazolo[4,3-a]quinoline-1(2H)-thione
• STL305694
• 315677-92-0

• Inchi： 1S/C13H13N3S/c1-7-4-9(3)12-10(5-7)8(2)6-11-14-15-13(17)16(11)12/h4-6H,1-3H3,(H,15,17)
• InChI Key： ICVNTNDWRJGXMB-UHFFFAOYSA-N
• SMILES： N12C(=S)NN=C1C=C(C)C1=C2C(C)=CC(C)=C1

Computed Properties

• Exact Mass: 243.08301860Da
• Monoisotopic Mass: 243.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 5,7,9-trimethyl-1,2,4triazolo4,3-aquinoline-1-thiol

Recent Advances in the Study of 5,7,9-Trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol (CAS: 315677-92-0)

In recent years, the compound 5,7,9-trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol (CAS: 315677-92-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazoloquinoline scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The growing body of research on this molecule underscores its importance as a candidate for drug development and mechanistic studies.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 5,7,9-trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by comprehensive in vitro and in vivo assays to assess its pharmacological properties. Notably, the study revealed that the compound exhibits potent inhibitory activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a novel antibiotic agent.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer mechanisms of 5,7,9-trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol. Using a combination of molecular docking and cell-based assays, the researchers identified that the compound selectively targets the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival in various cancers. The findings suggest that this compound could serve as a scaffold for developing targeted therapies for PI3K-driven malignancies.

In addition to its antimicrobial and anticancer properties, recent research has also highlighted the anti-inflammatory potential of 5,7,9-trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol. A study published in European Journal of Pharmacology demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of acute inflammation. These results position the compound as a promising candidate for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of 5,7,9-trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's multifaceted biological activities and its ability to be structurally modified make it a valuable asset in the quest for novel therapeutics.

In conclusion, the latest research on 5,7,9-trimethyl-1,2,4-triazolo[4,3-a]quinoline-1-thiol (CAS: 315677-92-0) underscores its potential as a versatile pharmacophore with applications in antimicrobial, anticancer, and anti-inflammatory therapies. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic properties will be crucial for its future development into clinically viable drugs.